Cas no 2013544-43-7 (2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine
• CAS No: 2013544-43-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6424561
• PubChem ID: 165968760
• Update Time: 2025-06-09

2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine
• 2013544-43-7
• EN300-1754401

• Inchi： 1S/C11H14FNO/c12-11(6-13)9-1-2-10-7-14-4-3-8(10)5-9/h1-2,5,11H,3-4,6-7,13H2
• InChI Key： OPRPCWAFWXBTTK-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC2COCCC=2C=1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine

Introduction to 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine (CAS No. 2013544-43-7)

2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine (CAS No. 2013544-43-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted benzopyrans, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and analgesic properties.

The chemical structure of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine is characterized by a fluorinated ethylamine side chain attached to a 3,4-dihydrobenzopyran ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can significantly influence its pharmacological behavior. Recent studies have highlighted the importance of fluorine substitution in enhancing the metabolic stability and bioavailability of drug candidates.

In the context of medicinal chemistry, 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound exhibits selective binding to serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. This makes it a promising candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

Furthermore, preclinical studies have demonstrated that 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine possesses potent anti-inflammatory properties. In vitro assays have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory conditions. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine has also been extensively studied. Initial data indicate that it exhibits favorable oral bioavailability and a prolonged half-life, which are desirable attributes for a drug candidate. Additionally, toxicology studies have shown that this compound has a favorable safety profile with no significant adverse effects observed at therapeutic doses.

In terms of clinical development, several Phase I trials have been conducted to evaluate the safety and tolerability of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-2-fluoroethan-1-amine. The results from these trials have been encouraging, with no serious adverse events reported. Based on these findings, further clinical trials are planned to assess its efficacy in treating specific neurological and inflammatory conditions.

The ongoing research on 2-(3,4-dihydro-1H-2-benzopyran-6-y)-l)-2-fluoroethan-l -amine highlights its potential as a versatile therapeutic agent with a broad spectrum of biological activities. As more data becomes available from clinical trials and further preclinical studies, it is expected that this compound will continue to be a focus of intense research in the field of medicinal chemistry.

In conclusion, 2-(3,4-dihydro-l H - 2 - benzopyran - 6 - yl) - 2 - fluoroethan - 1 - amine (CAS No. 2013544 - 43 - 7) represents an exciting advancement in the development of novel therapeutic agents for various neurological and inflammatory disorders. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further investigation and potential clinical application.